N-(4-methoxyphenethyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O3S/c1-30-18-8-6-16(7-9-18)12-13-24-22(29)15-32-23-26-25-21-11-10-20(27-28(21)23)17-4-3-5-19(14-17)31-2/h3-11,14H,12-13,15H2,1-2H3,(H,24,29)
• InChI Key: CQOTZUMKRKMBBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)OC
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a methoxyphenethyl group, a triazolopyridazine group, and a thioacetamide group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The methoxyphenethyl and triazolopyridazine groups would likely contribute to the overall polarity and shape of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The presence of the methoxyphenethyl and triazolopyridazine groups could potentially make the compound reactive towards certain nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy groups could potentially increase the compound’s solubility in organic solvents.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. This could include in vitro and in vivo studies to determine its pharmacological effects.

Mechanism of Action

Target of Action

It is known that compounds with a1,2,4-triazolo[4,3-b]pyridazine core structure have been associated with a variety of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It is known that triazole compounds, which are part of the compound’s structure, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Compounds with a similar structure have been shown to interact with a variety of enzymes and receptors, potentially affecting multiple biochemical pathways .

Pharmacokinetics

It is known that the compound is oil-soluble , which may influence its absorption and distribution in the body.

Result of Action

Compounds with a similar structure have been associated with a variety of pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s oil solubility suggests that it may be more readily absorbed and distributed in lipid-rich environments . .